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Compound of Interest

Compound Name: ROR|At inverse agonist 31

Cat. No.: B15139721

Essential Safety and Handling of RORyt Inverse
Agonist 31

For researchers, scientists, and drug development professionals, ensuring safe handling of
potent, research-grade compounds like RORyt inverse agonist 31 is paramount. While a
specific Safety Data Sheet (SDS) for RORyt inverse agonist 31 is not publicly available,
guidance from analogous compounds and supplier recommendations provides a strong
framework for safe operational and disposal procedures. RORyt inverse agonist 31 is a potent
small molecule designed for research use in studying Th17-driven autoimmune diseases.[1]

Personal Protective Equipment (PPE)

When handling RORYyt inverse agonist 31, especially in its powdered form, comprehensive
personal protective equipment is essential to minimize exposure risk. The following table
summarizes the recommended PPE based on general laboratory safety standards and
information for similar RORyt inverse agonists.
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PPE Category Recommended Equipment

Chemical safety goggles or a face shield should

Eye Protection )
be worn to protect against splashes and dust.

Chemically resistant gloves (e.g., nitrile) are
_ required. Gloves should be inspected before

Hand Protection )
use and changed frequently, especially after

direct contact with the compound.

A laboratory coat or protective suit is necessary

Body Protection )
to prevent skin contact.

For powdered forms or when generating
Resnirat aerosols, use a certified respirator (e.g., N95 or
espirator
P Y higher) or work within a properly functioning

chemical fume hood.[2]

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of RORyt inverse agonist
31 and ensuring a safe laboratory environment.

Storage:
o Powder: Store at -20°C for long-term stability (up to 3 years).[2]

 In solvent: Prepare solutions fresh. If storage is necessary, store at -80°C for up to 6 months
or -20°C for up to 1 month.[2]

o Keep the container tightly sealed in a cool, well-ventilated area, away from direct sunlight

and sources of ignition.[2]
Handling Workflow:

The following diagram outlines the standard workflow for handling RORyt inverse agonist 31,
from receiving to disposal.
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Standard workflow for handling RORyt inverse agonist 31.

Spill and Exposure Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.
Spill Response:
o Evacuate: Clear the immediate area of all personnel.

¢ Ventilate: Ensure adequate ventilation.
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o Contain: For powdered spills, avoid creating dust. For solutions, absorb with an inert material

(e.g., diatomite).[2]

o Clean: Decontaminate surfaces by scrubbing with alcohol.[2]

e Dispose: Collect all contaminated materials in a sealed container for proper disposal.[2]

First Aid Measures:

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult, administer CPR, avoiding
mouth-to-mouth resuscitation. Seek medical

attention.[2]

Skin Contact

Rinse the affected skin thoroughly with large
amounts of water. Remove contaminated
clothing and shoes. Call a physician.[2]

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, separating eyelids
to ensure complete rinsing. Promptly seek

medical attention.[2]

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting. Call a physician for guidance.[2]

Disposal Plan

All waste containing RORyt inverse agonist 31, including empty containers, contaminated PPE,

and cleaning materials, should be treated as hazardous chemical waste.

Disposal Workflow:
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Disposal workflow for RORyt inverse agonist 31 waste.

It is imperative to adhere to all local, state, and federal regulations for the disposal of chemical
waste. Consult your institution's Environmental Health and Safety (EHS) department for

specific protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling ROR|At
inverse agonist 31]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139721#personal-protective-equipment-for-
handling-ror-at-inverse-agonist-31]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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